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Compound of Interest

Compound Name: Palladium(II) iodide

Cat. No.: B3021910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Palladium(II) iodide (PdI₂). The information presented herein is intended to support research,

development, and application activities where the dissolution of this compound is a critical

parameter. This document consolidates available qualitative solubility data, outlines a detailed

experimental protocol for solubility determination, and provides visual representations of key

concepts.

Executive Summary
Palladium(II) iodide is a black powder with the chemical formula PdI₂. It is a key precursor in

various catalytic processes and in the synthesis of other palladium compounds. A thorough

understanding of its solubility is crucial for its effective use in both aqueous and non-aqueous

systems. This guide establishes that while PdI₂ is generally insoluble in water and common

organic solvents, its solubility can be achieved in specific solvent systems through the

formation of soluble complexes.

Solubility Profile of Palladium(II) Iodide
The solubility of Palladium(II) iodide is highly dependent on the solvent's ability to form stable

coordination complexes with the palladium(II) ion. The data compiled from various chemical

data sources is summarized below.
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Qualitative Solubility Data
The following table summarizes the qualitative solubility of Palladium(II) iodide in a range of

common and specialized solvents.

Solvent System
Solubility
Description

Notes Citation

Water (H₂O) Insoluble

Confirmed by a very

low solubility product

constant (Kso).[1][2]

Ethanol Insoluble [3][4]

Diethyl Ether Insoluble [3][4]

Diluted Nitric Acid

(HNO₃)
Insoluble [3][4]

Diluted Hydrochloric

Acid (HCl)
Insoluble [3][4]

General Organic

Solvents
Generally Insoluble

Some sources claim

solubility in "organic

solvents," but this is

contradicted by more

specific data.[5][6]

Ammonia Solution

(NH₃)
Soluble

Formation of soluble

ammine complexes.
[3][4]

Methyl Acetate Soluble [3][4]

Potassium Iodide

Solution (KI)
Soluble

Formation of the

soluble

tetraiodopalladate(II)

anion, [PdI₄]²⁻.[2]

Hydriodic Acid (HI) Slightly Soluble [3][4]

Hot Concentrated

Nitric Acid (HNO₃)
Slightly Soluble [3][4]
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Quantitative Solubility Data
Quantitative solubility data for Palladium(II) iodide is scarce in readily available literature. The

most definitive quantitative measure of its insolubility in water is its solubility product constant

(Ksp).

Aqueous Solution: The solubility product (Kso) for PdI₂(s) has been determined to be (7±3) ×

10⁻³² M³, highlighting its extremely low solubility in pure water.[7][8][9]

No specific numerical solubility values (e.g., in g/100 mL or mol/L) were found for solvents in

which it is considered soluble, such as ammonia, methyl acetate, or potassium iodide solutions.

This suggests that the dissolution in these solvents is a reactive process, leading to the

formation of new, soluble species.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of

Palladium(II) iodide in a given solvent system. This method is based on the principle of

creating a saturated solution and then quantifying the amount of dissolved solute.

Materials and Equipment
Palladium(II) iodide (99.9% purity)

Solvent of interest (e.g., aqueous ammonia solution of known concentration)

Thermostatically controlled shaker or water bath

Centrifuge

Volumetric flasks and pipettes

Analytical balance

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic

Absorption Spectroscopy (AAS) for palladium quantification

Syringe filters (0.22 µm)
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Procedure
Preparation of Saturated Solution:

1. Add an excess amount of Palladium(II) iodide to a known volume of the solvent in a

sealed container. The excess solid is necessary to ensure that the solution becomes

saturated.

2. Place the container in a thermostatic shaker or water bath set to a constant, recorded

temperature (e.g., 25 °C).

3. Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Sample Collection and Preparation:

1. After the equilibration period, allow the undissolved solid to settle.

2. Carefully withdraw a known volume of the supernatant using a pipette. To avoid

transferring solid particles, it is advisable to use a syringe fitted with a 0.22 µm filter.

3. Transfer the clear, saturated solution to a volumetric flask and dilute with an appropriate

solvent to a concentration suitable for analysis.

Quantification of Dissolved Palladium:

1. Analyze the diluted solution for its palladium concentration using a calibrated ICP-OES or

AAS instrument.

2. Record the concentration of palladium in the diluted sample.

Calculation of Solubility:

1. Calculate the concentration of palladium in the original saturated solution, taking into

account the dilution factor.

2. Convert the palladium concentration to the solubility of Palladium(II) iodide in the desired

units (e.g., g/100 mL or mol/L) using the molar mass of PdI₂ (360.23 g/mol ).
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Visualizations
Dissolution Mechanism in Potassium Iodide Solution
The solubility of Palladium(II) iodide in potassium iodide solution is a classic example of

complex ion formation leading to the dissolution of an otherwise insoluble salt.

PdI₂(s)
(Insoluble Solid)

[PdI₄]²⁻(aq)
(Soluble Complex)

+

2I⁻(aq)
(from KI solution)

 

Dissolution of PdI₂ via complex formation.

Click to download full resolution via product page

Caption: Dissolution of PdI₂ via complex formation.

Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of

Palladium(II) iodide solubility.
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Start

Mix excess PdI₂
with solvent

Equilibrate at
constant temperature

(e.g., 24-48h)

Separate solid and
liquid phases

(settling/centrifugation)

Filter supernatant
(0.22 µm filter)

Dilute a known
volume of filtrate

Analyze Pd concentration
(ICP-OES/AAS)

Calculate solubility

End

Workflow for solubility determination.

Click to download full resolution via product page

Caption: Workflow for solubility determination.

Conclusion
Palladium(II) iodide exhibits poor solubility in water and common organic solvents. However, it

can be effectively dissolved in coordinating solvents such as aqueous ammonia, methyl

acetate, and potassium iodide solutions, where it forms soluble complexes. For applications

requiring the dissolution of PdI₂, the use of such complex-forming solvent systems is essential.

The provided experimental protocol offers a robust framework for researchers to quantitatively

determine the solubility of Palladium(II) iodide in novel solvent systems relevant to their

specific applications in catalysis and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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